Cas no 1931894-71-1 (Tert-butyl (3S)-3-(hydroxymethyl)-1,4-oxazepane-4-carboxylate)

• Product Name: Tert-butyl (3S)-3-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
• CAS No: 1931894-71-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6794006
• PubChem ID: 131217154
• Update Time: 2025-06-08

Tert-butyl (3S)-3-(hydroxymethyl)-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1931894-71-1
• AT39264
• tert-Butyl (S)-3-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
• TERT-BUTYL (3S)-3-(HYDROXYMETHYL)-1,4-OXAZEPANE-4-CARBOXYLATE
• Tert-butyl (3S)-3-(hydroxymethyl)-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-4-6-15-8-9(12)7-13/h9,13H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： GOGVJHIBFXHAMV-VIFPVBQESA-N
• SMILES： O1CCCN(C(=O)OC(C)(C)C)[C@@H](CO)C1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59Ų

Additional information on Tert-butyl (3S)-3-(hydroxymethyl)-1,4-oxazepane-4-carboxylate

Professional Introduction to Tert-butyl (3S)-3-(hydroxymethyl)-1,4-oxazepane-4-carboxylate (CAS No. 1931894-71-1)

Tert-butyl (3S)-3-(hydroxymethyl)-1,4-oxazepane-4-carboxylate, with the CAS number 1931894-71-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of oxazepane derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, particularly its stereogenic center and hydroxymethyl substituent, makes it a valuable scaffold for drug discovery and development.

The oxazepane ring system is known for its ability to mimic the conformational flexibility of natural products, which is highly desirable in medicinal chemistry. The presence of a tert-butyl group at the 4-position enhances the lipophilicity of the molecule, improving its membrane permeability—a crucial factor for oral bioavailability. Additionally, the (3S) configuration at the stereocenter introduces chirality, which can significantly influence pharmacological properties such as binding affinity and metabolic stability.

In recent years, there has been a growing interest in oxazepane derivatives as potential candidates for treating neurological disorders. Studies have demonstrated that oxazepane-based compounds can interact with various neurotransmitter receptors, including GABA receptors, which are implicated in anxiety and epilepsy. The hydroxymethyl group at the 3-position provides a site for further functionalization, allowing chemists to explore modifications that could enhance binding interactions or metabolic profiles.

One of the most compelling aspects of Tert-butyl (3S)-3-(hydroxymethyl)-1,4-oxazepane-4-carboxylate is its versatility in synthetic chemistry. The oxazepane core can be easily modified through various chemical reactions, such as nucleophilic substitution or ring-opening reactions, enabling the creation of a wide array of derivatives. This flexibility has been exploited in several research endeavors aimed at identifying novel pharmacophores with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have further accelerated the design and optimization of oxazepane derivatives. Molecular docking studies have been instrumental in predicting how this compound might interact with biological targets. For instance, simulations have shown that the tert-butyl group and hydroxymethyl moiety can form favorable hydrogen bonds and hydrophobic interactions with specific amino acid residues in protein binding pockets. These insights have guided experimental efforts toward more targeted synthesis strategies.

The pharmacokinetic properties of Tert-butyl (3S)-3-(hydroxymethyl)-1,4-oxazepane-4-carboxylate have also been extensively studied. Preliminary data suggest that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating drug products. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes. These studies indicate that the molecule undergoes biotransformation via multiple pathways, including oxidation and conjugation reactions, which could influence its half-life and bioavailability.

In conclusion, Tert-butyl (3S)-3-(hydroxymethyl)-1,4-oxazepane-4-carboxylate (CAS No. 1931894-71-1) represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive scaffold for developing novel therapeutics. As research in this area continues to evolve, it is likely that additional insights into its biological activities and synthetic potential will emerge, further solidifying its importance in pharmaceutical chemistry.